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Compound of Interest

Didecyl dimethyl ammonium
Compound Name:
carbonate

Cat. No.: B136943

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
Didecyl Dimethyl Ammonium Carbonate (DDAC), a quaternary ammonium compound with
applications as a biocide and surfactant. Adherence to these procedures is critical to ensure
personnel safety and environmental protection. DDAC is harmful if swallowed, can cause
severe skin burns and eye damage, and is very toxic to aquatic life[1][2][3].

Immediate Safety Precautions

Before handling Didecyl Dimethyl Ammonium Carbonate, it is imperative to be familiar with
its hazards and the necessary safety measures.

Personal Protective Equipment (PPE):
» Gloves: Wear suitable protective gloves[1].

o Eye/Face Protection: Use eye and face protection, such as safety glasses or a face shield[1]

[4].
» Protective Clothing: Wear appropriate protective clothing to prevent skin contact[1].

In case of exposure, follow these first-aid measures immediately:
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o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and immediately call a poison center or doctor[1][2]

[314].

o Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water or
shower. If skin irritation occurs, get medical advice/attention[1][2].

 Ingestion: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you feel
unwell[3].

 Inhalation: Remove the person to fresh air and keep comfortable for breathing. If respiratory
irritation occurs, get medical advice/attention[1][2][3].

Hazard Summary

The following table summarizes the key hazards associated with Didecyl Dimethyl
Ammonium Carbonate and its closely related salts.
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Hazard Type

GHS Classification

Precautionary Statements

Acute Oral Toxicity

Harmful if swallowed[1][2][3]

P270: Do not eat, drink or
smoke when using this
product. P301+P312: IF
SWALLOWED: Call a POISON
CENTER or doctor/physician if

you feel unwell.[1]

Skin Corrosion/Irritation

Causes severe skin burns and

eye damage[2][3]

P280: Wear protective
gloves/protective clothing/eye
protection/face protection.
P303+P361+P353: IF ON
SKIN (or hair): Remove/Take
off immediately all
contaminated clothing. Rinse
skin with water/shower.[1][2][3]

Serious Eye Damage/Irritation

Causes serious eye irritation[1]

P280: Wear eye
protection/face protection.
P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[1][4]

Aquatic Hazard (Acute)

Very toxic to aquatic life[1][3]

P273: Avoid release to the

environment.[1][2]

Aquatic Hazard (Chronic)

Very toxic to aquatic life with

long lasting effects[2]

P391: Collect spillage.[3]

Step-by-Step Disposal Protocol

This protocol outlines the procedural steps for the safe disposal of Didecyl Dimethyl

Ammonium Carbonate from a laboratory setting.

1. Waste ldentification and Segregation:
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Label a dedicated, leak-proof, and chemically compatible waste container as "Hazardous
Waste: Didecyl Dimethyl Ammonium Carbonate".

Do not mix DDAC waste with other chemical waste streams unless explicitly permitted by
your institution's environmental health and safety (EHS) office.

. Spill Management:
In the event of a spill, immediately alert personnel in the area and evacuate if necessary.
Wear appropriate PPE, including respiratory protection if vapors or dust are generated.

Contain the spill using an inert absorbent material such as sand, earth, or vermiculite[1][3].
Do not use combustible materials like paper towels to absorb large spills.

Carefully collect the absorbed material using non-sparking tools and place it into the
designated hazardous waste container[1][3].

Clean the spill area thoroughly with water and a suitable detergent, collecting the cleaning
water for disposal as hazardous waste.

. Container Management:
For empty containers, do not reuse or refill them[5].

Triple rinse the container with a suitable solvent (e.g., water). The rinsate must be collected
and disposed of as hazardous waste[5].

After triple rinsing, puncture the container to prevent reuse and dispose of it in accordance
with local and state regulations, which may include disposal in a sanitary landfill if
permitted[5].

. Final Disposal:

All waste containing Didecyl Dimethyl Ammonium Carbonate, including contaminated
materials and rinsate, must be disposed of through an approved hazardous waste disposal
facility[1][3].
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o Contact your institution's EHS office to arrange for the pickup and disposal of the hazardous
waste.

e Ensure all waste containers are properly sealed and labeled before collection.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Didecyl
Dimethyl Ammonium Carbonate.
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Caption: Logical workflow for the safe disposal of Didecyl Dimethyl Ammonium Carbonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b136943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

